3-Methyl-4-trimethylsilanylethynyl-pyridine

• Molecular Formula: C11H15NSi
• Molecular Weight: 189.33 g/mol
• IUPAC Name: trimethyl-[2-(3-methylpyridin-4-yl)ethynyl]silane
• InChI: InChI=1S/C11H15NSi/c1-10-9-12-7-5-11(10)6-8-13(2,3)4/h5,7,9H,1-4H3
• InChI Key: JZEBKFGSLYUDMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)C#C[Si](C)(C)C

Description

3-Methyl-4-trimethylsilanylethynyl-pyridine is a useful research compound. Its molecular formula is C11H15NSi and its molecular weight is 189.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-3-methyl pyridine hydrochloride (5.0 g, 24.0 mmol) in THF (degassed, 80 mL) was added copper iodide (450 mg, 2.40 mmol) and triethylamine (20.0 mL, 143.9 mmol). After degassing for 15 min, palladium tetrakis triphenylphosphine (830 mg, 0.72 mmol) and trimethylsilylacetylene (6.10 mL, 43.16 mmol) were added. The mixture was heated at 50° C. for 16 h then cooled to rt and filtered. The crude residue was purified via silica gel chromatography (EtOAc-Hexanes, 10%) to afford the title compound (3.95 g, 87%) as clear but dark oil.